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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Get Quote

Chemical Properties & Hazard Identification

The table below summarizes the basic identifiers and reported hazard classifications for 6-Methyl-1-

heptanol.

Property Value / Description

CAS Number 1653-40-3 [1] [2] [3]

Molecular Formula C8H18O [4] [1] [2]

Molecular Weight 130.23 g/mol [1] [2] [5]

Appearance Colourless transparent liquid [1] [2]

| Reported Hazards (GHS) [2] [5] | • H315: Causes skin irritation • H319: Causes serious eye irritation •

H335: May cause respiratory irritation |
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The following table details the safety information and recommended handling procedures gathered from

chemical databases.

Aspect Details

| First Aid Measures [2] | Skin Contact: Flush skin with plenty of water for at least 15 minutes. Seek

medical aid. Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting

eyelids. Get medical aid. Inhalation: Remove from exposure to fresh air immediately. Get medical aid if

breathing is difficult. Ingestion: Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of water or

milk. Get medical aid. | | Safe Handling & Storage [2] | • Use with adequate ventilation. • Avoid contact

with skin, eyes, and clothing. • Wash thoroughly after handling. • Store in a tightly closed container in a cool,

dry, well-ventilated area. | | Personal Protective Equipment (PPE) [2] | • Eyes: Wear appropriate protective

eyeglasses or chemical safety goggles. • Skin: Wear appropriate protective gloves and clothing to prevent

skin exposure. | | Stability & Incompatibilities [2] | Incompatible with strong oxidizing agents. |

Experimental Context & Research Workflow

While recent toxicology studies on 6-Methyl-1-heptanol specifically are limited, one research paper

detected it as a component of human skin surface chemicals [6]. The methodology from this study can serve

as a reference for researchers investigating similar compounds.

The experimental workflow for the non-invasive sampling and analysis of skin surface chemicals is outlined

below, which may be useful for your own research design.
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Start: Human Skin Sampling

Wear PDMS Passive Sampler
(as anklet/bracelet)

Concentrate Skin Volatiles
and Semi-volatiles

Thermal Desorption
Directly into GC System

Analysis via Comprehensive
Gas Chromatography (GC)

Detection with
Time-of-Flight Mass Spectrometry (TOF-MS)

Data Analysis:
Compare Chemical Profiles

Click to download full resolution via product page

Key Experimental Details:

Sampler: An in-house made polydimethylsiloxane (PDMS) passive mini-sampler was used to
concentrate skin volatiles and semi-volatiles non-invasively [6].

Internal Standard: A novel method for adding an internal standard through solvent modification was
introduced to enable more reliable comparison of chemical profiles [6].

Instrumentation: Analysis was performed using comprehensive gas chromatography coupled to
time-of-flight mass spectrometry (GC×GC-TOF MS) [6].
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Frequently Asked Questions

Q1: What is the typical purity of 6-Methyl-1-heptanol available for research? Commercial suppliers

typically offer this compound with a purity of 98.0% min (by GC) [1] [7].

Q2: Is 6-Methyl-1-heptanol naturally occurring? Yes, it is a volatile organic compound identified as a

mammalian metabolite and has been detected in human skin surface chemical profiles [6] [2].

Q3: Where can I find detailed thermophysical property data for this compound? The NIST Web

Thermo Tables (WTT) provide critically evaluated data for this compound, including properties like boiling

point, critical temperature and pressure, density, enthalpy of vaporization, and viscosity [4].

Key Considerations for Researchers

Consult Official SDS: For laboratory work, always obtain and consult the latest Safety Data Sheet
(SDS) from your chemical supplier for the most precise hazard information and handling instructions

[2] [7].
Verify Experimental Context: The provided experimental protocol is for detecting the compound on

skin, not for testing its irritation potential. Design your experiments accordingly [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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